Cas no 55012-32-3 (2-isopropylbenzaldehyde)

2-isopropylbenzaldehyde structure
2-isopropylbenzaldehyde structure
Product Name:2-isopropylbenzaldehyde
CAS No:55012-32-3
MF:C10H12O
MW:148.201683044434
CID:1591682
PubChem ID:590536
Update Time:2025-04-21

2-isopropylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-isopropylbenzaldehyde
    • Isopropylbenzaldehyde
    • 2-(propan-2-yl)benzaldehyde
    • 55012-32-3
    • DB-423476
    • BCP04819
    • CS-W019200
    • 2-isopropyl benzaldehyde
    • AKOS010078186
    • BS-17300
    • DB-370621
    • MFCD06201222
    • 2-iso-propylbenzaldehyde
    • Z1171158413
    • 2-iso-propylbenzaldehyde, AldrichCPR
    • SCHEMBL385724
    • DTXSID40203553
    • N12306
    • 6502-22-3
    • 2-isopropyl-benzaldehyde
    • 2-(1-Methylethyl)benzaldehyde
    • EINECS 259-433-0
    • EN300-136693
    • SY109589
    • 2-propan-2-ylbenzaldehyde
    • A867763
    • 2-Iso-propylbenzaldehyde;
    • NS00033221
    • o-isopropylbenzaldehyde
    • Inchi: 1S/C10H12O/c1-8(2)10-6-4-3-5-9(10)7-11/h3-8H,1-2H3
    • InChI Key: DTALCVXXATYTQJ-UHFFFAOYSA-N
    • SMILES: O=CC1C=CC=CC=1C(C)C

Computed Properties

  • Exact Mass: 148.08886
  • Monoisotopic Mass: 148.088815
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Density: 0.98
  • Boiling Point: 226.1°C at 760 mmHg
  • Flash Point: 91.2°C
  • Refractive Index: 1.536
  • PSA: 17.07
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